Cas no 1227250-13-6 (Formamide, N-(2-bromo-4-pyridinyl)-)

• Product Name: Formamide, N-(2-bromo-4-pyridinyl)-
• CAS No: 1227250-13-6
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• CID: 2147791
• Update Time: 2023-11-19

Formamide, N-(2-bromo-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-pyridin-4-yl)-formamide
• Formamide, N-(2-bromo-4-pyridinyl)-
• CID 87417955

• Inchi： 1S/C6H5BrN2O/c7-6-3-5(9-4-10)1-2-8-6/h1-4H,(H,8,9,10)
• InChI Key： SNAOVDKEHPDDBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)NC=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.738±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±27.0 °C(Predicted)
• pka: 13.10±0.70(Predicted)